methyl 2-{[1-(2-furoylamino)-2-(4-methylphenyl)-2-oxoethyl]amino}benzoate

• IUPAC Name: methyl 2-[[1-(furan-2-carbonylamino)-2-(4-methylphenyl)-2-oxoethyl]amino]benzoate
• InChI: InChI=1S/C22H20N2O5/c1-14-9-11-15(12-10-14)19(25)20(24-21(26)18-8-5-13-29-18)23-17-7-4-3-6-16(17)22(27)28-2/h3-13,20,23H,1-2H3,(H,24,26)
• InChI Key: LVTNHRMYIVHKPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C(NC2=CC=CC=C2C(=O)OC)NC(=O)C3=CC=CO3
• Molecular Formula: C22H20N2O5
• Molecular Weight: 392.4 g/mol

Description

Methyl 2-{[1-(2-furoylamino)-2-(4-methylphenyl)-2-oxoethyl]amino}benzoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a derivative of benzoic acid and is commonly used in the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of Methyl 2-{[1-(2-furoylamino)-2-(4-methylphenyl)-2-oxoethyl]amino}benzoate is not fully understood. However, it is believed that this compound works by inhibiting certain enzymes and pathways in the body that are involved in inflammation and cell growth.
Biochemical and Physiological Effects:
Methyl 2-{[1-(2-furoylamino)-2-(4-methylphenyl)-2-oxoethyl]amino}benzoate has been shown to have a number of biochemical and physiological effects. These include reducing inflammation, inhibiting cell growth, and promoting apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl 2-{[1-(2-furoylamino)-2-(4-methylphenyl)-2-oxoethyl]amino}benzoate in lab experiments is its potential as a versatile and effective chemical compound. However, there are also limitations to its use, including the potential for toxicity and the need for careful handling and storage.

Future Directions

There are a number of potential future directions for research on Methyl 2-{[1-(2-furoylamino)-2-(4-methylphenyl)-2-oxoethyl]amino}benzoate. These include further studies on its potential as a treatment for cancer and other diseases, as well as research on its potential as a catalyst in organic synthesis reactions. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of Methyl 2-{[1-(2-furoylamino)-2-(4-methylphenyl)-2-oxoethyl]amino}benzoate is a complex process that involves multiple steps. One of the most commonly used methods for synthesizing this compound is the reaction between 2-Amino-4-methylbenzoic acid and 2-Furoyl chloride in the presence of a catalyst such as triethylamine. The resulting product is then treated with methyl iodide to form the final product.

Scientific Research Applications

Methyl 2-{[1-(2-furoylamino)-2-(4-methylphenyl)-2-oxoethyl]amino}benzoate has a wide range of potential applications in scientific research. One of the most promising areas of research is in the field of medicinal chemistry. This compound has been shown to have potential as an anti-inflammatory agent, as well as a potential treatment for cancer and other diseases.